Cas no 2809-48-5 (1-Piperidinebutanenitrile,a-methyl-a-phenyl-)

• Product Name: 1-Piperidinebutanenitrile,a-methyl-a-phenyl-
• CAS No: 2809-48-5
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 279821
• PubChem ID: 17762
• Update Time: 2025-04-19

1-Piperidinebutanenitrile,a-methyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanenitrile,a-methyl-a-phenyl-
• 2-methyl-2-phenyl-4-piperidin-1-ylbutanenitrile
• SCHEMBL11642804
• 2-methyl-2-phenyl-4-(1-piperidyl)butanenitrile
• 2-METHYL-2-PHENYL-4-(PIPERIDIN-1-YL)BUTANENITRILE
• 2809-48-5
• DTXSID70950821
• BRN 1249536
• 5-20-03-00076 (Beilstein Handbook Reference)
• BUTYRONITRILE, 2-METHYL-2-PHENYL-4-PIPERIDINO-
• 2-Methyl-2-phenyl-4-piperidinobutyronitrile

• Inchi： 1S/C16H22N2/c1-16(14-17,15-8-4-2-5-9-15)10-13-18-11-6-3-7-12-18/h2,4-5,8-9H,3,6-7,10-13H2,1H3
• InChI Key： BHQDNXUEOQZESE-UHFFFAOYSA-N
• SMILES： N1(CCC(C#N)(C)C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 242.17846
• Monoisotopic Mass: 242.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.2

Experimental Properties

• Density: 1.011
• Boiling Point: 386.7°Cat760mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.528
• PSA: 27.03